Cas no 251310-75-5 (3-(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)-2-(methoxyimino)methylacrylonitrile)
3-(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)-2-(methoxyimino)methylacrylonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-BENZOYL-1-METHYL-1H-PYRROL-2-YL)-2-[(METHOXYIMINO)METHYL]ACRYLONITRILE
- (2Z)-3-(4-benzoyl-1-methyl-1H-pyrrol-2-yl)-2-[(1E)-(methoxyimino)methyl]prop-2-enenitrile
- 2-Propenenitrile, 3-(4-benzoyl-1-methyl-1H-pyrrol-2-yl)-2-[(methoxyimino)methyl]-
- 3-(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)-2-(methoxyimino)methylacrylonitrile
-
3-(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)-2-(methoxyimino)methylacrylonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B141550-0.5mg |
3-(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)-2-[(methoxyimino)methyl]acrylonitrile |
251310-75-5 | 0.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B141550-1mg |
3-(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)-2-[(methoxyimino)methyl]acrylonitrile |
251310-75-5 | 1mg |
$ 80.00 | 2022-06-07 | ||
| TRC | B141550-2.5mg |
3-(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)-2-[(methoxyimino)methyl]acrylonitrile |
251310-75-5 | 2.5mg |
$ 150.00 | 2022-06-07 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00865637-1g |
(2Z)-3-(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)-2-[(1E)-(methoxyimino)methyl]prop-2-enenitrile |
251310-75-5 | 90% | 1g |
¥4193.0 | 2023-03-20 | |
| A2B Chem LLC | AI69380-1mg |
(2Z)-3-(4-benzoyl-1-methyl-1H-pyrrol-2-yl)-2-[(1E)-(methoxyimino)methyl]prop-2-enenitrile |
251310-75-5 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI69380-5mg |
(2Z)-3-(4-benzoyl-1-methyl-1H-pyrrol-2-yl)-2-[(1E)-(methoxyimino)methyl]prop-2-enenitrile |
251310-75-5 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI69380-10mg |
(2Z)-3-(4-benzoyl-1-methyl-1H-pyrrol-2-yl)-2-[(1E)-(methoxyimino)methyl]prop-2-enenitrile |
251310-75-5 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI69380-500mg |
(2Z)-3-(4-benzoyl-1-methyl-1H-pyrrol-2-yl)-2-[(1E)-(methoxyimino)methyl]prop-2-enenitrile |
251310-75-5 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI69380-1g |
(2Z)-3-(4-benzoyl-1-methyl-1H-pyrrol-2-yl)-2-[(1E)-(methoxyimino)methyl]prop-2-enenitrile |
251310-75-5 | >90% | 1g |
$1295.00 | 2024-04-20 |
3-(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)-2-(methoxyimino)methylacrylonitrile Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 3-(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)-2-(methoxyimino)methylacrylonitrile
Introduction to 3-(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)-2-(methoxyimino)methylacrylonitrile (CAS No. 251310-75-5)
The compound 3-(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)-2-(methoxyimino)methylacrylonitrile, identified by its CAS number 251310-75-5, represents a significant advancement in the field of pharmaceutical chemistry and molecular biology. This heterocyclic acrylonitrile derivative has garnered attention due to its unique structural features and promising biological activities, making it a valuable candidate for further research and development in drug discovery.
At the core of its molecular structure lies a pyrrole ring substituted with a benzoyl group at the 4-position and a methyl group at the 1-position, which contributes to its enhanced stability and reactivity. The presence of a methoxyimino functional group at the 2-position introduces a polar moiety, facilitating interactions with biological targets. This combination of structural elements not only distinguishes it from other acrylonitrile derivatives but also opens up possibilities for diverse pharmacological applications.
Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. Its acrylonitrile functionality allows for further chemical modifications, enabling the development of novel analogs with tailored properties. Such modifications are crucial in optimizing drug candidates for efficacy, selectivity, and pharmacokinetic profiles.
In the realm of medicinal chemistry, the 4-Benzoyl-1-methyl-1H-pyrrol-2-yl moiety has been shown to exhibit inhibitory effects on certain enzymes and receptors, making it a promising scaffold for therapeutic intervention. The benzoyl group, in particular, is known for its ability to enhance binding affinity and metabolic stability, while the pyrrole ring contributes to hydrophobic interactions with biological targets. These characteristics make this compound an attractive starting point for designing drugs targeting neurological disorders, inflammation, and other diseases.
Moreover, the methoxyimino group in the molecule plays a critical role in modulating its biological activity. This functional group can participate in hydrogen bonding interactions, which are essential for enzyme-substrate binding and receptor-ligand recognition. Such interactions are pivotal in determining the compound's potency and selectivity. Researchers have leveraged these properties to develop inhibitors that selectively target specific pathways implicated in various diseases.
The synthesis of 3-(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)-2-(methoxyimino)methylacrylonitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of this molecule efficiently. These methodologies not only enhance synthetic efficiency but also improve scalability for industrial applications.
Recent advancements in computational chemistry have further accelerated the discovery process for this compound. Molecular modeling studies have been instrumental in predicting its binding modes to biological targets and identifying key interaction sites. These insights have guided experimental efforts toward optimizing its pharmacological properties. Additionally, virtual screening techniques have been used to identify potential drug-like analogs based on its scaffold, expediting the development pipeline.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as a building block in materials science, particularly in the development of organic semiconductors and polymer materials. The acrylonitrile functionality allows for polymerization reactions, leading to novel polymers with enhanced mechanical and thermal properties. Such materials could find applications in electronics, coatings, and specialty plastics.
In conclusion, 3-(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)-2-(methoxyimino)methylacrylonitrile (CAS No. 251310-75-5) represents a versatile and promising compound with significant potential in pharmaceuticals and materials science. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play a crucial role in addressing complex challenges in medicine and technology.
251310-75-5 (3-(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)-2-(methoxyimino)methylacrylonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)